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Compound of Interest

Compound Name:
1,2-Benzisoxazol-3-ylacetyl

chloride

CAS No.: 84637-43-4

Cat. No.: B3157153

Get Quote

Executive Summary & Core Directive
Do not dispose of 1,2-Benzisoxazol-3-ylacetyl chloride directly into chemical waste streams.

This compound is a highly reactive acid chloride intermediate. Direct disposal into aqueous

waste drums can cause rapid pressurization and explosion due to HCl gas generation.

Disposal into organic solvent waste containing protic impurities (alcohols, water) can trigger

exothermic runaways.

The Mandatory Protocol: You must chemically stabilize (quench) this compound into its

corresponding parent acid, 1,2-benzisoxazol-3-ylacetic acid, and neutralize the acidic

byproducts before it enters the waste stream.

Chemical Identity & Hazard Profile[1][2][3]
This compound is a key intermediate in the synthesis of antipsychotics (e.g., Risperidone) and

anticonvulsants (e.g., Zonisamide). Its reactivity profile is dominated by the chlorocarbonyl

group (-COCl).
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Property Data

Chemical Name 1,2-Benzisoxazol-3-ylacetyl chloride

Parent Acid CAS 4865-84-3 (1,2-Benzisoxazol-3-ylacetic acid)

Functional Group Acid Chloride (Acyl Chloride)

Reactivity

Water Reactive: Violently hydrolyzes to release

HCl gas.Corrosive: Causes severe skin burns

and eye damage.Lachrymator: Irritating vapors.

Stability
Thermally stable <100°C; benzisoxazole ring

may isomerize at high heat.

Pre-Disposal Stabilization Protocol (Quenching)
Objective: Convert the reactive acid chloride into the stable, solid organic acid (1,2-

benzisoxazol-3-ylacetic acid) and innocuous inorganic salts.

Required PPE
Respiratory: Fume hood is mandatory.

Eyes: Chemical splash goggles + Face shield (if working with >100mL).

Skin: Nitrile gloves (double gloved recommended) + Chemical-resistant apron.

The "Ice-Quench" Method
Use this method for laboratory-scale disposal (<500 mL/g).

Step 1: Preparation Prepare a large beaker containing crushed ice and water. The volume of

ice/water should be at least 10x the volume of the acid chloride to ensure an immense heat

sink.

Scientific Rationale: The hydrolysis reaction (

) is highly exothermic. Ice prevents the reaction temperature from spiking, which minimizes
the vaporization of the toxic HCl byproduct.
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Step 2: Controlled Addition

If the waste is pure liquid: Dilute it first with a non-protic solvent (e.g., Dichloromethane or

Toluene) to modulate the addition rate.

Action: Slowly add the acid chloride solution dropwise onto the ice/water slurry with gentle

stirring.

Critical Rule:NEVER add water to the acid chloride. This will cause localized boiling and an

explosive projection of corrosive material.

Step 3: Hydrolysis & Precipitation Allow the mixture to stir until all ice has melted. You will likely

observe the formation of a solid precipitate (the parent acid, 1,2-benzisoxazol-3-ylacetic acid, is

sparingly soluble in water).

Observation: Evolution of white fumes (HCl) should cease.

Step 4: Neutralization Slowly add a base (Sodium Bicarbonate

or 1M Sodium Hydroxide

) to the stirred mixture.

Endpoint: Monitor pH until it reaches 6–8.

Caution:

will generate

gas (foaming). Add slowly to prevent overflow.

Waste Classification & Final Disposal
Once quenched and neutralized, the waste is no longer "reactive," but it is still chemical waste.

Decision Logic: Separation vs. Slurry
The benzisoxazole moiety is a pharmacophore.[1] Therefore, the organic solid produced is

considered a pharmaceutical intermediate and should not be released into the sewer system.
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Component State Disposal Path

Organic Solid (Parent Acid) Solid / Sludge

Solid Hazardous Waste

(Incineration). Label as "Non-

regulated organic solid

(contains 1,2-benzisoxazole

derivative)."

Aqueous Phase (Neutralized) Liquid

Aqueous Waste. If free of

organic solvents and local

regulations permit, drain

disposal may be possible.

However, best practice dictates

Aqueous Chemical Waste for

incineration.

Solvent Layer (if used) Liquid
Halogenated/Non-Halogenated

Organic Waste.

DOT Visualization: Disposal Decision Tree
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Start: 1,2-Benzisoxazol-3-ylacetyl chloride Waste

Quench: Slow addition to Ice/Water
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Result: Acid Precipitate + Dilute HCl

 Exothermic Hydrolysis

Neutralize: Add NaHCO3/NaOH to pH 7
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Solid Phase (Parent Acid):
Dispose as Solid Organic Waste
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 Filter Solids

Liquid Phase (Salts + Water):
Aqueous Chemical Waste

 Filtrate
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Caption: Logical flow for converting reactive acid chloride waste into stable disposal streams.

Emergency Spill Response
Scenario: You spill pure 1,2-Benzisoxazol-3-ylacetyl chloride on the bench or floor.

Evacuate & Ventilate: The spill will immediately react with moisture in the air, releasing HCl

gas. Evacuate the immediate area and ensure hood sashes are down or ventilation is
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maxed.

PPE Up: Do not approach without a respirator (if outside a hood) and heavy nitrile gloves.

Dry Absorption:DO NOT use water. Cover the spill with a dry absorbent (Vermiculite, dry

sand, or a commercial acid-neutralizing spill pad).

Scoop & Quench: Scoop the absorbed material into a wide-mouth container. Move this

container to a fume hood. Then perform the "Ice-Quench" method described in Section 3 on

the absorbed material.

Scientific Context & Mechanism[6][7][8]
Understanding the chemistry prevents accidents. The disposal procedure is based on the

hydrolysis mechanism of acyl chlorides.

Reaction Pathway[3][9][10]
The acid chloride is an electrophile that is attacked by water (nucleophile).

Where R = 1,2-Benzisoxazol-3-ylmethyl.

Why Ice? The reaction is exothermic. Heat accelerates the reaction and vaporizes HCl. Ice

acts as a thermal buffer.

Why Neutralize? The HCl produced makes the solution corrosive (pH < 1). Neutralization

renders it safe for waste containers, preventing corrosion of metal drums.

DOT Visualization: Quenching Workflow
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Caption: Step-by-step workflow for the safe quenching of acid chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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